Cas no 1250997-56-8 (3-Aminomethyl-6,7-dihydro-4H-isoxazolo4,5-cpyridine-5-carboxylicacidtert-butylester)

3-Aminomethyl-6,7-dihydro-4H-isoxazolo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester is a versatile heterocyclic compound with significant utility in pharmaceutical and organic synthesis. Its structure features an isoxazolopyridine core, a tert-butyl ester group, and an aminomethyl substituent, offering a reactive handle for further functionalization. The tert-butyl ester enhances solubility and stability, facilitating handling and storage, while the aminomethyl group enables facile derivatization for the development of bioactive molecules. This compound is particularly valuable as an intermediate in the synthesis of pharmacologically active agents, including potential CNS-targeting drugs. Its well-defined reactivity profile and modular design make it a preferred choice for researchers in medicinal chemistry and drug discovery.
3-Aminomethyl-6,7-dihydro-4H-isoxazolo4,5-cpyridine-5-carboxylicacidtert-butylester structure
1250997-56-8 structure
Product Name:3-Aminomethyl-6,7-dihydro-4H-isoxazolo4,5-cpyridine-5-carboxylicacidtert-butylester
CAS No:1250997-56-8
MF:C12H19N3O3
MW:253.297562837601
MDL:MFCD17017151
CID:4564748
PubChem ID:71305917
Update Time:2025-11-07

3-Aminomethyl-6,7-dihydro-4H-isoxazolo4,5-cpyridine-5-carboxylicacidtert-butylester Chemical and Physical Properties

Names and Identifiers

    • 3-Aminomethyl-6,7-Dihydro-4H-Isoxazolo[4,5-C]Pyridine-5-Carboxylic Acid Tert-Butyl Ester
    • tert-butyl 3-(aminomethyl)-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate
    • tert-Butyl 3-(aminomethyl)-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxylate
    • AM805533
    • W14807
    • 3-Aminomethyl-6,7-dihydro-4H-isoxazolo[4,5-c]pyridine-5-carboxylic acid t-butyl ester
    • 3-Aminomethyl-6,7-dihydro-4H-isoxazolo[4,5-c]pyridine-5-carboxylicacidtert-butylester
    • tert-buty
    • EN300-737960
    • AKOS017548798
    • AS-74283
    • CS-0272837
    • tert-butyl 3-(aminomethyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate
    • 1250997-56-8
    • tert-Butyl3-(aminomethyl)-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxylate
    • 3-Aminomethyl-6,7-dihydro-4H-isoxazolo4,5-cpyridine-5-carboxylicacidtert-butylester
    • MDL: MFCD17017151
    • Inchi: 1S/C12H19N3O3/c1-12(2,3)17-11(16)15-5-4-10-8(7-15)9(6-13)14-18-10/h4-7,13H2,1-3H3
    • InChI Key: SKYCJNRFGSTZFH-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2C(CN)=NOC=2CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 253.14264148g/mol
  • Monoisotopic Mass: 253.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 81.6

3-Aminomethyl-6,7-dihydro-4H-isoxazolo4,5-cpyridine-5-carboxylicacidtert-butylester Pricemore >>

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Additional information on 3-Aminomethyl-6,7-dihydro-4H-isoxazolo4,5-cpyridine-5-carboxylicacidtert-butylester

Research Brief on 3-Aminomethyl-6,7-dihydro-4H-isoxazolo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester (CAS: 1250997-56-8)

3-Aminomethyl-6,7-dihydro-4H-isoxazolo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester (CAS: 1250997-56-8) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which enable the modulation of various biological pathways. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

The compound's structural framework, featuring an isoxazole ring fused with a dihydropyridine moiety, has garnered attention for its ability to interact with multiple enzyme systems. Recent publications have demonstrated its utility as a building block in the synthesis of small-molecule inhibitors targeting kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this intermediate to develop potent and selective inhibitors of phosphodiesterase 4 (PDE4), a target implicated in inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD).

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 3-Aminomethyl-6,7-dihydro-4H-isoxazolo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester. A recent patent application (WO2023056789) describes a novel catalytic process that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production. This innovation is expected to facilitate its broader adoption in pharmaceutical manufacturing.

Furthermore, preclinical studies have explored the compound's potential as a precursor for neuroprotective agents. Research published in ACS Chemical Neuroscience (2024) revealed that derivatives of this intermediate exhibit promising activity in mitigating oxidative stress and neuronal apoptosis, suggesting potential applications in neurodegenerative diseases like Alzheimer's and Parkinson's. These findings underscore the compound's versatility and its growing importance in drug discovery pipelines.

In conclusion, 3-Aminomethyl-6,7-dihydro-4H-isoxazolo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester (CAS: 1250997-56-8) continues to be a focal point in medicinal chemistry research. Its role in synthesizing diverse therapeutic agents, coupled with recent advancements in production techniques, positions it as a valuable asset for future drug development efforts. Ongoing studies are expected to further elucidate its pharmacological potential and expand its applications in treating complex diseases.

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